![molecular formula C8H7Cl2NO2 B3021792 Ethyl 4,6-dichloropicolinate CAS No. 873450-61-4](/img/structure/B3021792.png)
Ethyl 4,6-dichloropicolinate
Overview
Description
Ethyl 4,6-dichloropicolinate is a chemical compound with the molecular formula C8H7Cl2NO2 . It has various applications in the field of biochemistry and pharmacology.
Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 7 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 2 oxygen atoms . The molecular weight is 220.05 .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a molecular weight of 220.05 . The compound should be stored in an inert atmosphere at 2-8°C .Mechanism of Action
The mechanism of action of ethyl Ethyl 4,6-dichloropicolinatepicolinate is not well understood. However, it is believed that the compound acts as a competitive inhibitor of the enzyme cholinesterase, which is responsible for the breakdown of neurotransmitters in the brain. By inhibiting cholinesterase, ethyl Ethyl 4,6-dichloropicolinatepicolinate can increase the levels of neurotransmitters in the brain, leading to a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl Ethyl 4,6-dichloropicolinatepicolinate are not well understood. However, it is believed that the compound can act as a competitive inhibitor of the enzyme cholinesterase, leading to increased levels of neurotransmitters in the brain. This can lead to a variety of physiological effects, including increased alertness, improved memory, and improved mood. In addition, ethyl Ethyl 4,6-dichloropicolinatepicolinate has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The use of ethyl Ethyl 4,6-dichloropicolinatepicolinate in laboratory experiments has several advantages. One advantage is that the compound is relatively inexpensive and easy to synthesize. In addition, the compound is stable and can be stored for long periods of time without degradation. Furthermore, the compound is non-toxic and does not present any significant health risks.
However, there are also some limitations to the use of ethyl Ethyl 4,6-dichloropicolinatepicolinate in laboratory experiments. One limitation is that the compound is not very soluble in water, making it difficult to use in aqueous solutions. In addition, the compound is not very stable in the presence of light and oxygen, making it difficult to use in long-term experiments.
Future Directions
There are several potential future directions for research on ethyl Ethyl 4,6-dichloropicolinatepicolinate. One potential direction is to investigate the compound’s effects on other enzymes, such as acetylcholinesterase and monoamine oxidase. In addition, further research could be conducted to determine the compound’s ability to cross the blood-brain barrier and its potential interactions with other drugs. Finally, further studies could be conducted to investigate the compound’s potential therapeutic applications, such as its ability to improve cognitive function and its potential use as an anti-inflammatory and analgesic.
Scientific Research Applications
Ethyl Ethyl 4,6-dichloropicolinatepicolinate is used in a variety of scientific research applications. It is used as a starting material in the synthesis of several drugs, including loratadine and cetirizine. It is also used as a reagent in the synthesis of other organic compounds, and as a catalyst in organic reactions. In addition, ethyl Ethyl 4,6-dichloropicolinatepicolinate is used in biochemistry and pharmacology research, where it is used to study the biochemical and physiological effects of drugs on living organisms.
Safety and Hazards
properties
IUPAC Name |
ethyl 4,6-dichloropyridine-2-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO2/c1-2-13-8(12)6-3-5(9)4-7(10)11-6/h3-4H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKDVLXYPBAYFMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=CC(=C1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30680692 | |
Record name | Ethyl 4,6-dichloropyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30680692 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
873450-61-4 | |
Record name | Ethyl 4,6-dichloropyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30680692 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.